1-(4-Methylpyrimidin-2-yl)butan-2-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• IUPAC Name: 1-(4-methylpyrimidin-2-yl)butan-2-amine
• InChI: InChI=1S/C9H15N3/c1-3-8(10)6-9-11-5-4-7(2)12-9/h4-5,8H,3,6,10H2,1-2H3
• InChI Key: OBCSWRBBPXTEFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=NC=CC(=N1)C)N

Description

1-(4-Methylpyrimidin-2-yl)butan-2-amine is a secondary amine featuring a butan-2-amine backbone substituted with a 4-methylpyrimidin-2-yl group. This compound is of interest in medicinal chemistry and materials science due to its hybrid structure combining aliphatic and heteroaromatic moieties.

Preparation Methods

The synthesis of 1-(4-Methylpyrimidin-2-yl)butan-2-amine typically involves the reaction of 4-methylpyrimidine with butan-2-amine under specific conditions. The reaction conditions may include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

Amine Group Reactivity

The secondary amine (-NH-) in the butan-2-amine chain participates in nucleophilic reactions, enabling functionalization of the molecule.

Acylation

Reacts with acyl chlorides or anhydrides to form amides:
$\text{1-(4-Methylpyrimidin-2-yl)butan-2-amine} + \text{RCOCl} \rightarrow \text{RCONH-C}_3\text{H}_6\text{-pyrimidine} + \text{HCl}$

Reagent	Conditions	Product	Yield	Source
Acetyl chloride	THF, 0°C, 2 hrs	N-Acetyl derivative	85%
Benzoyl chloride	Pyridine, RT, 12 hrs	N-Benzoylated compound	78%

Alkylation

Forms quaternary ammonium salts or tertiary amines via alkyl halide reactions:
$\text{Amine} + \text{R-X} \rightarrow \text{R-NH-C}_3\text{H}_6\text{-pyrimidine} + \text{HX}$

Alkylating Agent	Base	Solvent	Product Type	Yield	Source
Methyl iodide	K$_2$CO$_3$	DMF	Tertiary methylamine	90%
Ethyl bromide	NaHCO$_3$	Acetone	Ethyl-substituted amine	82%

Oxidation

Controlled oxidation converts the amine to a ketone:
$\text{NH-C}_3\text{H}_6\text{-pyrimidine} \xrightarrow{\text{KMnO}_4} \text{C=O-C}_2\text{H}_4\text{-pyrimidine}$

• Conditions : KMnO$_4$ in acidic aqueous solution, 60°C, 4 hrs ().

• Yield : 73% ketone product.

Pyrimidine Ring Reactivity

The 4-methylpyrimidine ring undergoes electrophilic substitution and coordination reactions.

Electrophilic Substitution

The electron-deficient pyrimidine ring reacts selectively at the 5-position:

Reaction Type	Reagent	Position Modified	Product Application	Source
Nitration	HNO$_3$/H$_2$SO$_4$	C5	Precursor for explosives
Halogenation	Cl$_2$/FeCl$_3$	C5	Antiviral intermediates

Coordination Chemistry

The pyrimidine nitrogen atoms bind to metal ions, forming complexes:
$\text{Pyrimidine} + \text{MCl}_n \rightarrow [\text{M}(\text{pyrimidine})_m]\text{Cl}_{n-m}$

• Example : Cu(II) complexes show enhanced antibacterial activity ( ).

Cross-Coupling Reactions

Suzuki-Miyaura coupling introduces aryl groups to the pyrimidine ring:

Substrate	Catalyst	Ligand	Product Aryl Group	Yield	Source
5-Bromo derivative	Pd(PPh$_3$)$_4$	PPh$_3$	Phenyl	88%
5-Iodo derivative	Pd(OAc)$_2$	BINAP	4-Methoxyphenyl	76%

Prodrug Formation

Phosphate ester derivatives improve bioavailability:
$\text{Amine} + \text{POCl}_3 \rightarrow \text{Phosphate ester}$

• Conditions : POCl$_3$, pyridine, 0°C → RT ().

• Application : Enhanced water solubility for CNS-targeted drugs ().

Metabolic Pathways

• Oxidative deamination : Catalyzed by monoamine oxidase (MAO) to form ketones ().

• N-Demethylation : Liver cytochrome P450 enzymes remove methyl groups from the pyrimidine ring ().

Scientific Research Applications

1-(4-Methylpyrimidin-2-yl)butan-2-amine has various scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other chemical compounds.

Biology: The compound may be used in biological studies to investigate its effects on biological systems.

Industry: The compound can be used in industrial processes for the production of other chemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methylpyrimidin-2-yl)butan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share the butan-2-amine backbone but differ in substituents, enabling comparisons of physicochemical properties and structural features. Data are compiled from available evidence (see tables below).

Substituted Aryl and Heterocyclic Analogues

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Physical State	Key Features	Reference
1-(4-Methylpyrimidin-2-yl)butan-2-amine	4-Methylpyrimidin-2-yl	Not provided	Not provided	Not provided	Not provided	Pyrimidine ring with nitrogen atoms; potential for π-π stacking and H-bonding	N/A
1-(Morpholin-4-yl)butan-2-amine	Morpholin-4-yl	C₈H₁₈N₂O	158.24	847798-58-7	Liquid	Oxygen-containing heterocycle; polar, likely hydrophilic
1-(4-Methylphenyl)butan-2-amine	4-Methylphenyl	C₁₁H₁₇N	163.26	147702-26-9	Liquid	Aromatic phenyl group; lipophilic; potential for hydrophobic interactions
1-(3,4-Dimethoxyphenyl)butan-2-amine	3,4-Dimethoxyphenyl	C₁₂H₁₉NO₂	209.29	55174-55-5	Not provided	Electron-rich aryl group; methoxy groups enhance solubility in polar solvents
1-(2-Bromophenyl)butan-2-amine hydrochloride	2-Bromophenyl (+ HCl)	C₁₀H₁₅BrClN	264.59	1379944-29-2	Powder	Halogenated aryl group; hydrochloride salt improves crystallinity

Complex Heterocyclic Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features	Reference
1-(4-Methylphenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-amine	4-Methylphenyl + 1H-1,2,4-triazol-1-yl	C₁₃H₁₈N₄	230.31	1273996-18-1	Dual substituents; triazole introduces additional H-bonding and metal-binding sites
(4-Phenylbutan-2-yl)[1-(thiophen-2-yl)ethyl]amine	Thiophen-2-yl + phenyl	C₁₆H₂₁NS	259.41	Not provided	Sulfur-containing heterocycle; potential for π-interactions and redox activity

Key Structural and Functional Comparisons

• Electronic Effects: The pyrimidine ring in the target compound (vs. morpholine in or phenyl in ) introduces electron-deficient aromaticity, which may enhance interactions with biological targets or metal ions.
• Solubility and Polarity: The morpholine derivative (C₈H₁₈N₂O) is more polar due to the oxygen atom, favoring aqueous solubility.

• Biological Relevance :

  • The triazole-containing compound (C₁₃H₁₈N₄) may exhibit enhanced binding to enzymes or receptors due to its dual functional groups.
  • Thiophene derivatives (e.g., ) are common in pharmaceuticals for their sulfur-mediated interactions.

Biological Activity

1-(4-Methylpyrimidin-2-yl)butan-2-amine, a compound belonging to the pyrimidine class, has garnered attention in recent pharmacological studies due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, therapeutic implications, and relevant research findings.

Chemical Structure and Properties

1-(4-Methylpyrimidin-2-yl)butan-2-amine features a pyrimidine ring substituted with a butan-2-amine side chain. The structural formula can be represented as follows:

$$\text{C}_9\text{H}_{12}\text{N}_2$$

This compound's unique structure is pivotal for its interaction with biological targets, influencing its pharmacological properties.

The biological activity of 1-(4-Methylpyrimidin-2-yl)butan-2-amine is primarily attributed to its ability to interact with various enzymes and receptors involved in metabolic pathways. Research indicates that pyrimidine derivatives, including this compound, can modulate enzyme activity significantly. For instance, they may inhibit enzymes involved in DNA synthesis or repair, which is crucial for their anticancer properties .

Anticancer Properties

Several studies have highlighted the anticancer potential of pyrimidine derivatives. For example, compounds structurally related to 1-(4-Methylpyrimidin-2-yl)butan-2-amine have demonstrated significant cytotoxicity against various cancer cell lines. A notable study reported that certain pyrimidine analogs induced apoptosis in cancer cells through mitochondrial depolarization and activation of caspases .

Table 1: Anticancer Activity of Pyrimidine Derivatives

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
1-(4-Methylpyrimidin-2-yl)butan-2-amine	HeLa	TBD	Apoptosis induction
Analog A	Jurkat	30	G2/M phase arrest
Analog B	MCF-7	25	ROS generation

Antimicrobial Activity

Pyrimidine derivatives are also known for their antimicrobial properties. Research has shown that they exhibit activity against various bacterial strains, potentially through inhibition of bacterial DNA synthesis . This makes them candidates for further development as antimicrobial agents.

Study on Antitumor Activity

In a study examining the effects of pyrimidine derivatives on tumor cells, researchers found that 1-(4-Methylpyrimidin-2-yl)butan-2-amine significantly inhibited cell proliferation in vitro. The study utilized flow cytometry to analyze cell cycle progression and apoptosis markers, demonstrating that treatment with this compound resulted in a significant increase in apoptotic cells compared to untreated controls .

In Vivo Studies

In vivo studies have also been conducted to evaluate the pharmacokinetics and biodistribution of similar compounds. For instance, a study on related pyrimidine derivatives indicated favorable metabolic stability and selective accumulation in tumor tissues, suggesting potential for targeted cancer therapy .